molecular formula C9H9F3N2O B8471532 N-methyl-N-(3-pyridylmethyl)trifluoroacetic acid amide

N-methyl-N-(3-pyridylmethyl)trifluoroacetic acid amide

Cat. No.: B8471532
M. Wt: 218.18 g/mol
InChI Key: WKZLTJVNAXEZGY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-methyl-N-(3-pyridylmethyl)trifluoroacetic acid amide is a useful research compound. Its molecular formula is C9H9F3N2O and its molecular weight is 218.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H9F3N2O

Molecular Weight

218.18 g/mol

IUPAC Name

2,2,2-trifluoro-N-methyl-N-(pyridin-3-ylmethyl)acetamide

InChI

InChI=1S/C9H9F3N2O/c1-14(8(15)9(10,11)12)6-7-3-2-4-13-5-7/h2-5H,6H2,1H3

InChI Key

WKZLTJVNAXEZGY-UHFFFAOYSA-N

Canonical SMILES

CN(CC1=CN=CC=C1)C(=O)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

4.08 g of N-(3-pyridylmethyl)trifluoroacetic acid amide was dissolved in 40 ml dimethylformamide, and then stirred with 880 mg of 60% sodium hydride on ice for 15 minutes. 1.47 ml methyl iodide was added to the reaction mixture on ice, followed by stirring at room temperature for 4 hours. After addition of water, the reaction mixture was extracted with ethyl acetate, washed with water, and then dried over magnesium sulfate. The solvent was evaporated under reduced pressure to give a residue, which was then purified via column chromatography on silica gel (chloroform:methanol=50:1) to provide N-methyl-N-(3-pyridylmethyl)trifluoroacetic acid amide (3.71 g, 85%) as a pale yellow oil.
Quantity
4.08 g
Type
reactant
Reaction Step One
Quantity
40 mL
Type
solvent
Reaction Step One
Quantity
880 mg
Type
reactant
Reaction Step Two
Quantity
1.47 mL
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four

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